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Compound of Interest

Compound Name: Propylcyclohexane

Cat. No.: B167486 Get Quote

Ensuring the safe and compliant disposal of propylcyclohexane is paramount for laboratory

safety and environmental protection. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals to manage propylcyclohexane
waste from generation to disposal, adhering to the highest safety standards.

Immediate Safety and Handling Precautions
Propylcyclohexane is a flammable liquid and requires careful handling to mitigate risks.[1][2]

[3] Always consult the Safety Data Sheet (SDS) before working with this chemical.[4]

Personal Protective Equipment (PPE): When handling propylcyclohexane, it is essential to

wear appropriate PPE to ensure personal safety. This includes:

Eye Protection: Eyeshields or faceshields.[2]

Hand Protection: Chemical-resistant gloves.[2]

Respiratory Protection: A suitable respirator, such as a type ABEK (EN14387) respirator filter,

should be used if ventilation is inadequate.[2]

Skin and Body Protection: A lab coat and appropriate footwear are necessary to prevent skin

contact.

Handling and Storage:
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Store propylcyclohexane in a cool, well-ventilated area away from heat, sparks, open

flames, and other ignition sources.[5]

Keep containers tightly closed to prevent the release of flammable vapors.[5][6]

Use explosion-proof electrical and lighting equipment.[5]

Take precautionary measures against static discharge.[5]

Propylcyclohexane Properties and Hazards
Understanding the physical and chemical properties of propylcyclohexane is crucial for its

safe management and disposal.

Property Value Source

Molecular Formula C9H18 [1]

Molecular Weight 126.24 g/mol [1][2]

Appearance Colorless liquid

Boiling Point 155 °C [2][3][7]

Density 0.793 g/mL at 25 °C [2][3][7]

Flash Point 35 °C (95 °F) - closed cup [2][3]

Autoignition Temperature 478 °F [2][3]

Vapor Pressure 8.7 mmHg at 37.7 °C [2][3]

GHS Hazard Class Flammable Liquid 3 [1][2]

Hazard Statement
H226: Flammable liquid and

vapor
[1][2]

Step-by-Step Disposal Protocol
The disposal of propylcyclohexane is governed by hazardous waste regulations, primarily the

Resource Conservation and Recovery Act (RCRA) in the United States.[8][9][10] The following

protocol outlines the "cradle-to-grave" management of propylcyclohexane waste.[10][11]
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1. Waste Identification and Classification:

Propylcyclohexane is classified as a hazardous waste due to its flammability.[1][2]

Do not mix propylcyclohexane waste with other waste streams unless explicitly permitted

by your institution's hazardous waste management plan.[4] Segregate organic solvents from

other chemical waste.[4]

2. Waste Collection and Container Management:

Use a designated, chemically compatible waste container for collecting propylcyclohexane
waste.[4][12] The container must be in good condition, with a secure, leak-proof closure.[12]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "Propylcyclohexane," and the associated hazard pictogram (flammable liquid).[13]

Keep the waste container closed at all times, except when adding waste.[14]

3. On-Site Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[13][14]

The SAA must be under the control of the operator of the process generating the waste.

Ensure the storage area is well-ventilated and away from sources of ignition.[6]

Secondary containment, such as a spill tray, is recommended to contain any potential leaks.

[4][12]

4. Request for Disposal:

Once the waste container is full or has reached the accumulation time limit set by your

institution (often up to 12 months), arrange for its removal by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste contractor.[13][14]

Do not dispose of propylcyclohexane down the drain or in regular trash.[12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Propylcyclohexane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/111856
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Off-Site Transportation and Final Disposal:

A licensed hazardous waste transporter will collect the waste.[13][15]

The waste will be transported to a permitted Treatment, Storage, and Disposal Facility

(TSDF).[11]

Final disposal methods for flammable liquids like propylcyclohexane typically include

incineration or fuel blending.[13]

Logical Workflow for Propylcyclohexane Disposal
The following diagram illustrates the decision-making process for the proper disposal of

propylcyclohexane waste in a laboratory setting.
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Caption: Workflow for the safe disposal of propylcyclohexane waste.

By adhering to these procedures, laboratories can ensure the safe handling and compliant

disposal of propylcyclohexane, thereby protecting personnel and the environment. Always
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consult your institution's specific waste management plan and local regulations for any

additional requirements.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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